Cas no 58106-56-2 (ethyl (2E)-3-(2-aminophenyl)prop-2-enoate)

Ethyl (2E)-3-(2-aminophenyl)prop-2-enoate is a synthetic ester derivative featuring an α,β-unsaturated carbonyl system conjugated with an ortho-aminophenyl group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical scaffolds. The presence of both an electron-rich amino group and an electrophilic α,β-unsaturated ester enables diverse reactivity, including Michael additions, cyclizations, and cross-coupling reactions. Its structural motif is valuable in medicinal chemistry for designing bioactive molecules. The compound is typically characterized by NMR and HPLC for purity, ensuring suitability for research applications. Proper handling under inert conditions is recommended due to potential sensitivity to air or moisture.

ethyl (2E)-3-(2-aminophenyl)prop-2-enoate structure

58106-56-2 structure

Product Name:ethyl (2E)-3-(2-aminophenyl)prop-2-enoate

CAS No:58106-56-2

MF:C₁₁H₁₃NO₂

MW:191.226423025131

CID:343088

PubChem ID:5984553

Update Time:2025-10-29

ethyl (2E)-3-(2-aminophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(2-aminophenyl)-, ethyl ester, (2E)-
- ethyl 3-(2-aminophenyl)prop-2-enoate
- ethyl 2-aminocinnamate
- ethyl o-aminocinnamate
- ethyl trans-o-aminocinnamate
- ethyl (2E)-3-(2-aminophenyl)prop-2-enoate
- AKOS022643684
- InChI=1/C11H13NO2/c1-2-14-11(13)8-7-9-5-3-4-6-10(9)12/h3-8H,2,12H2,1H3/b8-7+
- 58106-56-2
- SCHEMBL9003471
- Ethyl (E)-3-(2-aminophenyl)acrylate
- ethyl (E)-3-(2-aminophenyl)prop-2-enoate
- AMY4847
- EN300-1453803
- ZKIDAZQBINIQSP-BQYQJAHWSA-
- BS-29610
- ETHYL 3-(2-AMINOPHENYL)ACRYLATE
- MFCD12407284
- 79655-96-2
- ethyl3-(2-aminophenyl)acrylate
- MDL： MFCD12407284
- Inchi： 1S/C11H13NO2/c1-2-14-11(13)8-7-9-5-3-4-6-10(9)12/h3-8H,2,12H2,1H3/b8-7+
- InChI Key： ZKIDAZQBINIQSP-BQYQJAHWSA-N
- SMILES： O(C(/C=C/C1C=CC=CC=1N)=O)CC

Computed Properties

Exact Mass: 191.09500
Monoisotopic Mass: 191.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32000
LogP: 2.42630

ethyl (2E)-3-(2-aminophenyl)prop-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1453803-0.05g	ethyl (2E)-3-(2-aminophenyl)prop-2-enoate	58106-56-2	0.05g	$612.0	2023-06-06
Enamine	EN300-1453803-0.1g	ethyl (2E)-3-(2-aminophenyl)prop-2-enoate	58106-56-2	0.1g	$640.0	2023-06-06
Enamine	EN300-1453803-0.25g	ethyl (2E)-3-(2-aminophenyl)prop-2-enoate	58106-56-2	0.25g	$670.0	2023-06-06
Enamine	EN300-1453803-0.5g	ethyl (2E)-3-(2-aminophenyl)prop-2-enoate	58106-56-2	0.5g	$699.0	2023-06-06
Enamine	EN300-1453803-1.0g	ethyl (2E)-3-(2-aminophenyl)prop-2-enoate	58106-56-2	1g	$728.0	2023-06-06
Enamine	EN300-1453803-2.5g	ethyl (2E)-3-(2-aminophenyl)prop-2-enoate	58106-56-2	2.5g	$1428.0	2023-06-06
Enamine	EN300-1453803-5.0g	ethyl (2E)-3-(2-aminophenyl)prop-2-enoate	58106-56-2	5g	$2110.0	2023-06-06
Enamine	EN300-1453803-10.0g	ethyl (2E)-3-(2-aminophenyl)prop-2-enoate	58106-56-2	10g	$3131.0	2023-06-06
Enamine	EN300-1453803-50mg	ethyl (2E)-3-(2-aminophenyl)prop-2-enoate	58106-56-2	50mg	$612.0	2023-09-29
Enamine	EN300-1453803-100mg	ethyl (2E)-3-(2-aminophenyl)prop-2-enoate	58106-56-2	100mg	$640.0	2023-09-29